Cas no 844818-52-6 (5-(4-fluorophenyl)-1,3-oxazol-2-ylmethanol)

• Product Name: 5-(4-fluorophenyl)-1,3-oxazol-2-ylmethanol
• CAS No: 844818-52-6
• MF: C₁₀H₈FNO₂
• MW: 193.174426078796
• CID: 4214250
• PubChem ID: 43558727
• Update Time: 2025-04-24

5-(4-fluorophenyl)-1,3-oxazol-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolemethanol, 5-(4-fluorophenyl)-
• [5-(4-fluorophenyl)-1,3-oxazol-2-yl]methanol
• AKOS009590927
• 844818-52-6
• Z431952174
• CS-0253350
• EN300-64051
• SCHEMBL5098682
• [5-(4-fluorophenyl)-1,3-oxazole-2-yl]methanol
• DTXSID501291364
• 5-(4-Fluorophenyl)-2-oxazolemethanol
• YAWZQZYIGAJDAT-UHFFFAOYSA-N
• UIB81852
• 5-(4-fluorophenyl)-1,3-oxazol-2-ylmethanol

• Inchi： 1S/C10H8FNO2/c11-8-3-1-7(2-4-8)9-5-12-10(6-13)14-9/h1-5,13H,6H2
• InChI Key： YAWZQZYIGAJDAT-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(F)C=C2)=CN=C1CO

Computed Properties

• Exact Mass: 193.05390666Da
• Monoisotopic Mass: 193.05390666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.3Ų